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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propyl valerate, also known as propyl pentanoate, is a valuable ester in the fragrance industry,

prized for its powerful and multifaceted fruity aroma. This document provides detailed

application notes and protocols for the effective use of propyl valerate in fragrance

formulations, catering to researchers, scientists, and professionals involved in fragrance

development.

Sensory Profile and Applications
Propyl valerate possesses a complex and potent scent profile characterized as ethereal, fruity,

with distinct notes of pineapple, and subtle metallic and animalic undertones.[1] Its unique

aroma makes it a versatile ingredient in a variety of fragrance compositions, particularly those

aiming for a vibrant and natural fruity character. It is naturally present in fruits such as apples,

melons, and vanilla.[1]

Key applications include:

Fruity and Tropical Fragrances: Its prominent pineapple note makes it an excellent choice for

creating tropical and exotic fruit accords.[2]

Floral Compositions: In small quantities, it can lift and add a juicy, natural nuance to floral

bouquets.
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Gourmand Scents: It can contribute a sweet, edible quality to confectionery and dessert-

themed fragrances.

The recommended usage level for propyl valerate in a fragrance concentrate is up to

5.0000%.[3]

Physicochemical Properties
A comprehensive understanding of propyl valerate's physical and chemical properties is

crucial for its effective incorporation into fragrance formulations.

Property Value Reference

Molecular Formula C8H16O2 [1]

Molecular Weight 144.21 g/mol [4]

Appearance
Colorless to pale yellow clear

liquid (est.)
[1]

Odor Threshold
0.0033 ppm (n-Propyl n-

valerate)
[5][6]

Boiling Point
167.00 to 168.00 °C @ 760.00

mm Hg
[1]

Flash Point 100.00 °F TCC (37.78 °C) [1][3]

Specific Gravity 0.87200 @ 20.00 °C [1][3]

Refractive Index 1.40500 @ 20.00 °C [1][3]

Vapor Pressure
1.600000 mmHg @ 25.00 °C

(est.)
[1]

Solubility
Soluble in alcohol; water

(308.7 mg/L @ 25 °C est.)
[1]
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Sensory analysis is critical for determining the olfactory characteristics of propyl valerate and

its performance in a fragrance blend.

Objective: To evaluate the odor profile of propyl valerate individually and in a simple fragrance

base.

Materials:

Propyl valerate (high purity)

Dipropylene glycol (DPG) or ethanol (perfumer's grade) as a solvent

Glass beakers and stirring rods

Digital scale

Perfumer's smelling strips (blotters)

A neutral, well-ventilated evaluation room

Protocol:

Preparation of Dilutions:

Prepare a 10% dilution of propyl valerate in the chosen solvent (e.g., DPG) for initial

assessment.[1]

Prepare further dilutions (e.g., 5%, 1%) to evaluate the scent at different concentrations.

Blotter Test:

Dip a clean smelling strip into the dilution, ensuring not to oversaturate it.

Wave the strip gently under the nose to evaluate the initial "top notes."

Allow the strip to dry and evaluate the scent at regular intervals (e.g., 5 min, 30 min, 1

hour, 4 hours) to observe the evolution of the fragrance ("heart" and "base" notes).
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Record detailed descriptors of the scent at each time point (e.g., fruity, pineapple, sweet,

green, metallic).

Triangle Test (for differentiation):

To determine if a trained panelist can detect a difference between two formulations (e.g.,

one with and one without propyl valerate), present three samples, two of which are

identical and one is different.

Ask the panelist to identify the odd sample out.

Descriptive Analysis:

Utilize a trained sensory panel to provide a detailed description of the fragrance's

attributes.

Panelists should rate the intensity of various descriptors (e.g., fruity, pineapple, sweet,

chemical) on a predefined scale.
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Sensory Evaluation Workflow

Stability Testing Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability testing is essential to ensure that a fragrance containing propyl valerate maintains its

intended character and appearance over time and under various conditions.

Objective: To assess the stability of a fragrance formulation containing propyl valerate under

accelerated conditions.

Materials:

Final fragrance formulation containing propyl valerate.

Control sample (fragrance base without propyl valerate).

Clear and amber glass vials with airtight seals.

Climate chamber or oven capable of maintaining a constant temperature.

UV light cabinet.

Refrigerator/Freezer.

Protocol:

Sample Preparation:

Fill the vials with the fragrance formulation and the control sample.

Tightly seal the vials.

Accelerated Stability Testing (Heat):

Place a set of samples in a climate chamber or oven at an elevated temperature (e.g.,

40°C or 45°C) for a period of 1 to 3 months.[7]

Store a corresponding set of samples at room temperature (25°C) and in a refrigerator

(4°C) as controls.[7]

At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove a sample from each condition

and evaluate for any changes in color, clarity, and odor compared to the control.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.makingcosmetics.com/Stability-Testing-of-Cosmetics_ep_59.html?lang=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light Exposure Testing:

Expose a set of samples in clear glass vials to a controlled UV light source for a specified

duration.[2][8]

Keep a corresponding set of samples in the dark as a control.

Evaluate for any changes in color and scent.

Freeze-Thaw Cycle Testing:

Subject a set of samples to repeated cycles of freezing (e.g., -10°C for 24 hours) and

thawing at room temperature (25°C for 24 hours).[7]

Perform a minimum of three cycles.[7]

After the cycles, evaluate the samples for any signs of instability, such as phase

separation or precipitation.
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Stability Testing Workflow

Instrumental Analysis Protocol (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the qualitative

and quantitative analysis of volatile compounds like propyl valerate in a fragrance mixture.

Objective: To identify and quantify propyl valerate in a complex fragrance oil.

Materials and Equipment:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Appropriate GC column (e.g., non-polar or medium-polar).

Helium as carrier gas.

Sample of fragrance oil containing propyl valerate.

Solvent for dilution (e.g., methanol or ethanol).

Propyl valerate standard for calibration.

Protocol:

Sample Preparation:

Prepare a dilute solution of the fragrance oil in a suitable solvent (e.g., 1:100 in methanol).

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the diluted sample into the GC-MS system.

The GC oven temperature program should be optimized to separate the components of

the fragrance mixture. A typical program might start at a low temperature (e.g., 60°C) and

ramp up to a higher temperature (e.g., 280°C).
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The mass spectrometer will ionize the separated components and generate a mass

spectrum for each.

Data Analysis:

Identify propyl valerate by comparing its retention time and mass spectrum with that of a

known standard.

The mass spectrum of propyl valerate can also be compared to a spectral library (e.g.,

Wiley, NIST) for confirmation.

Quantify the amount of propyl valerate by creating a calibration curve using standards of

known concentrations.

Safety Considerations
Propyl valerate is a flammable liquid.[3] Keep it away from sources of ignition.[3] It is

recommended to wear suitable gloves and eye/face protection during handling.[3] Ensure

adequate ventilation in the working area. For detailed safety information, refer to the material

safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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